Cas no 18147-23-4 (Silane,butyldichloromethyl-)
Butyldichloromethylsilane (C5H10Cl2Si) is a highly reactive organosilicon compound characterized by the presence of a butyl group and two chlorine atoms attached to a silicon center. Its dichloromethyl functionality makes it a versatile intermediate in organic synthesis, particularly for introducing silicon-containing groups into molecules. The compound is widely used in the preparation of silane coupling agents, which enhance adhesion between organic and inorganic materials in coatings, adhesives, and composites. Its reactivity with hydroxyl groups enables surface modification of silica, glass, and metals, improving hydrophobicity and chemical resistance. The butyl chain offers improved solubility in organic solvents compared to shorter alkyl analogs, facilitating handling in synthetic applications. Careful storage under inert atmosphere is required due to its moisture sensitivity.
Silane,butyldichloromethyl- structure
Product Name:Silane,butyldichloromethyl-
CAS No:18147-23-4
MF:C5H12Cl2Si
MW:171.140280723572
MDL:MFCD00053201
CID:193832
PubChem ID:87474
Update Time:2025-07-02
Silane,butyldichloromethyl- Chemical and Physical Properties
Names and Identifiers
-
- Silane,butyldichloromethyl-
- N-BUTYLMETHYLDICHLOROSILANE
- Butyl-dichlor-methyl-silan
- butyldichloromethyl-silan
- butyl-dichloro-methyl-silane
- Butylmethyldichlorosilane
- Butyl-methyl-dichlorsilan
- Dichlor-methyl-butyl-silan
- Methylbutyldichlorosilane
- methyl-n-butyl-dichlorosilane
- n-Butyl-dichlor-methyl-silan
- DTXSID70939439
- 18147-23-4
- butyl-dichloro-methylsilane
- EINECS 242-035-6
- butyldichloro(methyl)silane
- SCHEMBL446925
- AKOS006346205
- Butyl(dichloro)methylsilane
- Butyl(dichloro)methylsilane #
- UACGRVDRVCFSEA-UHFFFAOYSA-N
- N-Butylmethyldichlorosilane, 97%
- FT-0694878
- Silane, butyldichloromethyl-
- MFCD00053201
- CS-0448794
-
- MDL： MFCD00053201
- Inchi： 1S/C5H12Cl2Si/c1-3-4-5-8(2,6)7/h3-5H2,1-2H3
- InChI Key： UACGRVDRVCFSEA-UHFFFAOYSA-N
- SMILES： Cl[Si](C)(CCCC)Cl
Computed Properties
- Exact Mass: 170.00900
- Monoisotopic Mass: 170.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.1
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.042
- Melting Point: <0°C
- Boiling Point: 148 °C
- Flash Point: 30°C
- Refractive Index: 1.4312
- PSA: 0.00000
- LogP: 3.33610
- Solubility: Uncertain
Silane,butyldichloromethyl- Security Information
- Hazardous Material transportation number：UN 2985
- Hazard Category Code： 11-34-36/37/38
- Safety Instruction： S16; S26; S36/37/39
- Risk Phrases：R11; R34; R36/37/38
- TSCA：Yes
Silane,butyldichloromethyl- Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Silane,butyldichloromethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB110923-10 g |
n-Butylmethyldichlorosilane, 97%; . |
18147-23-4 | 97% | 10 g |
€69.50 | 2023-07-20 | |
| Fluorochem | S03425-1g |
N-Butylmethyldichlorosilane |
18147-23-4 | 1g |
￡20.00 | 2022-02-28 | ||
| Fluorochem | S03425-10g |
N-Butylmethyldichlorosilane |
18147-23-4 | 10g |
￡75.00 | 2022-02-28 | ||
| abcr | AB110923-10g |
n-Butylmethyldichlorosilane, 97%; . |
18147-23-4 | 97% | 10g |
€69.50 | 2024-06-12 | |
| Ambeed | A470890-1g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 1g |
$26.0 | 2024-04-22 | |
| Ambeed | A470890-5g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 5g |
$120.0 | 2024-04-22 | |
| Crysdot LLC | CD42001036-1g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 1g |
$79 | 2024-07-18 | |
| Crysdot LLC | CD42001036-5g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 5g |
$238 | 2024-07-18 | |
| Crysdot LLC | CD42001036-10g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 10g |
$416 | 2024-07-18 | |
| Crysdot LLC | CD42001036-25g |
Butyldichloro(methyl)silane |
18147-23-4 | 97% | 25g |
$832 | 2024-07-18 |
Silane,butyldichloromethyl- Related Literature
-
1. Chapter 10. The typical elements. Part II: Groups IV and V
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